4H-1-Benzopyran-4-one, 5-hydroxy-8-(5-(5-hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl)-7-methoxy-2-(4-methoxyphenyl)-, (+)-
Overview
Description
4H-1-Benzopyran-4-one, 5-hydroxy-8-(5-(5-hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl)-7-methoxy-2-(4-methoxyphenyl)-, (+)- is a natural product found in Cryptomeria japonica, Dacrydium cupressinum, and other organisms with data available.
Scientific Research Applications
Synthesis and Biological Evaluation
Some novel 4H-benzopyran-4-one derivatives have been synthesized and evaluated for their potential biological activities. For instance, compounds synthesized from 2- and 3-substituted-7-methoxy-4H-1-benzopyran-4-one demonstrated significant uterotrophic, antiuterotrophic, and antiimplantation activities. Notably, 3-Benzyl-7-methoxy-4H-1-benzopyran-4-one exhibited the highest uterotrophic activity, while 2-(4'-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one showed prominent antiestrogenic activity. These findings suggest potential applications of these derivatives in medical research (Ismail & Abd El Aziem, 2001).
Isolation, Synthesis, and Bioactivity of Homoisoflavonoids
Homoisoflavonoids isolated from Caesalpinia pulcherrima, including a novel compound (3E)-2,3-dihydro-6,7-dimethoxy-3[(3-hydroxy-4-methoxyphenyl)methylene]-4H-1-benzopyran-4-one, have been studied. The synthesis of naturally new compounds has been accomplished, and their antibacterial and antifungal activities were evaluated, highlighting the significance of these compounds in pharmaceutical research (Das et al., 2009).
Structural Characterization and Anti-inflammatory Activity
Isoflavonoids from the rhizomes of Iris germanica, including compounds like 5,7-dihydroxy-3-(3'-hydroxy-4',5'dimethoxy)-8-methoxy-4H-1-benzopyran-4-one, have been characterized for their anti-inflammatory activity using human neutrophils. These findings underscore the importance of these compounds in developing non-steroidal anti-inflammatory agents (Atta‐ur‐Rahman et al., 2003).
Antiproliferative and Kinase Inhibitory Activities
4-Oxo-4H-1-benzopyran derivatives have been synthesized and assessed for their antiproliferative activity against various human cancer cell lines. Moreover, their inhibitory potency against active Src kinase was evaluated, suggesting their potential application in cancer treatment (Chand et al., 2015).
Enzyme Inhibitory and Antioxidant Properties
Pakistolides A and B, isolated from Berchemia pakistanica, were characterized for their significant α-glucosidase and lipoxygenase inhibitory activities. These novel compounds also demonstrated antioxidant potential, indicating their relevance in therapeutic research and development (Mukhtar et al., 2004).
Mechanism of Action
7’'-O-Methylsciadopitysin, also known as 4H-1-Benzopyran-4-one, 5-hydroxy-8-(5-(5-hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl)-7-methoxy-2-(4-methoxyphenyl)-, (+)-, is a compound of interest in the field of pharmacology.
Target of Action
The specific targets of 7’'-O-Methylsciadopitysin are currently unknown
Result of Action
The molecular and cellular effects of 7’'-O-Methylsciadopitysin’s action are currently unknown
properties
IUPAC Name |
5-hydroxy-8-[5-(5-hydroxy-7-methoxy-4-oxochromen-2-yl)-2-methoxyphenyl]-7-methoxy-2-(4-methoxyphenyl)chromen-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H26O10/c1-39-19-8-5-17(6-9-19)27-15-24(37)33-25(38)16-29(42-4)31(34(33)44-27)21-11-18(7-10-26(21)41-3)28-14-23(36)32-22(35)12-20(40-2)13-30(32)43-28/h5-16,35,38H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXQYICLHHMETFH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3O)OC)C4=C(C=CC(=C4)C5=CC(=O)C6=C(C=C(C=C6O5)OC)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H26O10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20945464 |
Source
|
| Record name | 5-Hydroxy-8-[5-(5-hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl]-7-methoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20945464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
594.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7''-O-Methylsciadopitysin | |
CAS RN |
22783-08-0 |
Source
|
| Record name | W 13 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022783080 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-Hydroxy-8-[5-(5-hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl]-7-methoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20945464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-Nitrophenyl)-4H-pyrazino[2,3-d][1,3]oxazin-4-one](/img/structure/B600095.png)
